Cas no 1060281-69-7 (N-{4-(dimethylcarbamoyl)methylphenyl}-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-{4-(dimethylcarbamoyl)methylphenyl}-2-oxo-2H-chromene-3-carboxamide
• CAS No: 1060281-69-7
• MF: C₂₀H₁₈N₂O₄
• MW: 350.367925167084
• CID: 6385176
• PubChem ID: 25861872
• Update Time: 2025-10-28

N-{4-(dimethylcarbamoyl)methylphenyl}-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(dimethylcarbamoyl)methylphenyl}-2-oxo-2H-chromene-3-carboxamide
• N-[4-[2-(dimethylamino)-2-oxoethyl]phenyl]-2-oxochromene-3-carboxamide
• AKOS024497676
• F5097-0540
• N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-oxo-2H-chromene-3-carboxamide
• 1060281-69-7
• VU0635230-1
• N-{4-[(dimethylcarbamoyl)methyl]phenyl}-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C20H18N2O4/c1-22(2)18(23)11-13-7-9-15(10-8-13)21-19(24)16-12-14-5-3-4-6-17(14)26-20(16)25/h3-10,12H,11H2,1-2H3,(H,21,24)
• InChI Key： LMGIMFFIHVXHEH-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C(NC1=CC=C(CC(N(C)C)=O)C=C1)=O

Computed Properties

• Exact Mass: 350.12665706g/mol
• Monoisotopic Mass: 350.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-(dimethylcarbamoyl)methylphenyl}-2-oxo-2H-chromene-3-carboxamide

Comprehensive Overview of N-{4-(dimethylcarbamoyl)methylphenyl}-2-oxo-2H-chromene-3-carboxamide (CAS No. 1060281-69-7)

N-{4-(dimethylcarbamoyl)methylphenyl}-2-oxo-2H-chromene-3-carboxamide (CAS No. 1060281-69-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the coumarin derivatives family, which is widely recognized for its diverse biological activities, including anti-inflammatory, antioxidant, and enzyme inhibitory properties. The presence of a dimethylcarbamoyl moiety and a chromene backbone in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown growing interest in coumarin-based compounds, particularly those with carboxamide functionalities, as they exhibit enhanced bioavailability and target specificity. Researchers are actively investigating the potential of N-{4-(dimethylcarbamoyl)methylphenyl}-2-oxo-2H-chromene-3-carboxamide in addressing chronic diseases such as diabetes, neurodegenerative disorders, and cancer. Its mechanism of action is believed to involve modulation of key enzymatic pathways, making it a subject of intense study in medicinal chemistry.

The synthesis of N-{4-(dimethylcarbamoyl)methylphenyl}-2-oxo-2H-chromene-3-carboxamide typically involves multi-step organic reactions, including condensation, amination, and cyclization processes. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent quality standards required for preclinical studies and therapeutic applications.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic uses of N-{4-(dimethylcarbamoyl)methylphenyl}-2-oxo-2H-chromene-3-carboxamide?" Preliminary studies suggest that it may act as a selective inhibitor of certain kinases and proteases, which are critical targets in cancer therapy and inflammatory diseases. Additionally, its low toxicity profile in vitro makes it a viable candidate for further in vivo testing.

Another area of interest is the compound's potential role in neuroprotection. With the rising prevalence of Alzheimer's disease and Parkinson's disease, researchers are exploring its ability to inhibit amyloid-beta aggregation and oxidative stress, two key factors in neurodegenerative pathologies. The dimethylcarbamoyl group in its structure is thought to enhance its blood-brain barrier permeability, a crucial attribute for central nervous system (CNS) drugs.

From an industrial perspective, N-{4-(dimethylcarbamoyl)methylphenyl}-2-oxo-2H-chromene-3-carboxamide is also being evaluated for its utility in material science. Its fluorescent properties, derived from the chromene core, make it a potential candidate for sensors and optoelectronic devices. This dual applicability in both biomedical and technological fields underscores its versatility and broadens its commercial appeal.

In conclusion, N-{4-(dimethylcarbamoyl)methylphenyl}-2-oxo-2H-chromene-3-carboxamide (CAS No. 1060281-69-7) represents a compelling example of how structural optimization can lead to compounds with multifaceted applications. As research progresses, its potential in drug development, neuroprotection, and material science is expected to unfold further, making it a compound to watch in the coming years.